Cas no 396721-92-9 (2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide)

• Product Name: 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
• CAS No: 396721-92-9
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6043115
• PubChem ID: 3329625
• Update Time: 2025-07-23

2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
• 2-methyl-3-nitro-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000445173
• F0778-0205
• SR-01000445173-1
• 2-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• 396721-92-9
• Oprea1_398500
• AKOS024599711
• 2-methyl-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• Inchi： 1S/C20H18N4O3S/c1-12-6-3-4-8-17(12)23-19(15-10-28-11-16(15)22-23)21-20(25)14-7-5-9-18(13(14)2)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key： XNJMEUZWUAZIGL-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=C(C=1C)[N+](=O)[O-])=O)N(C1C=CC=CC=1C)N=2

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide

Introduction to 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide (CAS No. 396721-92-9)

The compound 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide, identified by its CAS number 396721-92-9, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its structural novelty and potential therapeutic applications. The presence of multiple pharmacophoric moieties, including a thieno[3,4-cpyrazole core and a nitrobenzamide substituent, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of thieno[3,4-cpyrazole derivatives in medicinal chemistry. These heterocycles exhibit a wide range of biological activities, making them valuable scaffolds for developing new therapeutic agents. The incorporation of a methyl group at the 2-position and a nitrobenzamide moiety at the 3-position further enhances the molecular complexity and functionality. This specific arrangement has been shown to modulate interactions with biological targets, potentially leading to improved pharmacokinetic and pharmacodynamic properties.

The nitrobenzamide group is particularly noteworthy, as nitroaromatic compounds have long been recognized for their biological significance. The nitro group can serve as a pharmacophore or be bioactivated to generate reactive species that interact with biological systems. In the context of this compound, the nitrobenzamide moiety may contribute to its binding affinity and selectivity for specific targets. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological receptors.

Structural modifications play a crucial role in optimizing drug-like properties. The thieno[3,4-cpyrazole core provides a rigid scaffold that can be fine-tuned to enhance binding affinity and selectivity. The presence of a methyl group at the 2-position introduces steric hindrance, which can be exploited to improve receptor interactions. Furthermore, the nitrobenzamide substituent adds polarizability and potential hydrogen bonding capabilities, further refining the compound's interaction profile.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. The precise mechanism of action remains under investigation, but early data indicate promising potential for applications in oncology and inflammatory disorders. The combination of structural features from both the thieno[3,4-cpyrazole and nitrobenzamide moieties suggests multifaceted interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming key carbon-carbon bonds within the molecule. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis.

Computational modeling has played an increasingly important role in understanding the structural and functional properties of complex molecules like this one. Molecular docking studies have been used to predict binding interactions with potential targets. These simulations provide insights into how the compound might interact with biological receptors at an atomic level. Furthermore, quantum mechanical calculations have been employed to assess electronic properties and reactivity.

The potential therapeutic applications of this compound are broad and exciting. Given its structural complexity and demonstrated biological activity, it may serve as a lead compound for further drug development efforts. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies will provide critical data for determining its suitability for human trials in various therapeutic areas.

The development of novel heterocyclic compounds continues to drive innovation in medicinal chemistry. The unique structural features of 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide (CAS No. 396721-92-9) highlight its potential as a versatile scaffold for drug discovery efforts. By leveraging advances in synthetic chemistry and computational biology, researchers are poised to unlock new therapeutic possibilities with molecules like this one.

In conclusion,2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide (CAS No. 396721-92-9) represents a significant contribution to the field of medicinal chemistry. Its complex structure and promising biological activity position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve,thieno[3,4-cpyrazole derivatives like this one will undoubtedly play an important role in shaping future therapeutic strategies.